Cas no 23550-26-7 (Acetic acid,2-[(methylsulfonyl)oxy]-, methyl ester)

• Product Name: Acetic acid,2-[(methylsulfonyl)oxy]-, methyl ester
• CAS No: 23550-26-7
• MF: C₄H₈O₅S
• MW: 168.168320655823
• CID: 286581
• PubChem ID: 146790
• Update Time: 2025-04-19

Acetic acid,2-[(methylsulfonyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(methylsulfonyl)oxy]-, methyl ester
• Glycolic acid, methyl ester, methanesulfonate
• methyl 2-methylsulfonyloxyacetate
• 23550-26-7
• METHYL 2-(METHANESULFONYLOXY)ACETATE
• SCHEMBL3441325
• EN300-366566
• METHYL2-(METHANESULFONYLOXY)ACETATE
• DTXSID60178138

• Inchi： 1S/C4H8O5S/c1-8-4(5)3-9-10(2,6)7/h3H2,1-2H3
• InChI Key： FLDKUAVFNVBXIN-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(=O)OC

Computed Properties

• Exact Mass: 168.00924
• Monoisotopic Mass: 168.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 288.4°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.438
• PSA: 69.67